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molecular formula C14H16N2O2 B8738396 Tert-butyl quinolin-3-ylcarbamate

Tert-butyl quinolin-3-ylcarbamate

Cat. No. B8738396
M. Wt: 244.29 g/mol
InChI Key: FIRPDHLWHJGBJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08716285B2

Procedure details

To a solution of XXII (6.0 g, 24.56 mmol) in 150 mL of MeOH was added acetic acid (18 mL). The mixture was bubbled with argon for 15 min, then palladium hydroxide (20% palladium on carbon, 1.2 g) was added to the flask. The resulting suspension was subjected to hydrogenation under 45 psi for 16 h before filtered. The filtrate was concentrated and the residue was dissolved in CH2Cl2. The resulting CH2Cl2 solution was washed with saturated NaHCO3, dried over Na2SO4 and concentrated. The residue was purified through silica gel to give (1,2,3,4-tetrahydro-quinoline-3-yl)-carbamic acid tert-butyl ester XXIII (4.2 g, 68%).
Name
XXII
Quantity
6 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
18 mL
Type
reactant
Reaction Step One
Name
MeOH
Quantity
150 mL
Type
solvent
Reaction Step One
Name
(1,2,3,4-tetrahydro-quinoline-3-yl)-carbamic acid tert-butyl ester
Yield
68%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6](=[O:18])[NH:7][C:8]1[CH:9]=[N:10][C:11]2[C:16]([CH:17]=1)=[CH:15][CH:14]=[CH:13][CH:12]=2)([CH3:4])([CH3:3])[CH3:2].C(O)(=O)C>CO>[C:1]([O:5][C:6](=[O:18])[NH:7][CH:8]1[CH2:17][C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[NH:10][CH2:9]1)([CH3:4])([CH3:2])[CH3:3]

Inputs

Step One
Name
XXII
Quantity
6 g
Type
reactant
Smiles
C(C)(C)(C)OC(NC=1C=NC2=CC=CC=C2C1)=O
Name
acetic acid
Quantity
18 mL
Type
reactant
Smiles
C(C)(=O)O
Name
MeOH
Quantity
150 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The mixture was bubbled with argon for 15 min
Duration
15 min
ADDITION
Type
ADDITION
Details
palladium hydroxide (20% palladium on carbon, 1.2 g) was added to the flask
FILTRATION
Type
FILTRATION
Details
before filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in CH2Cl2
WASH
Type
WASH
Details
The resulting CH2Cl2 solution was washed with saturated NaHCO3
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified through silica gel

Outcomes

Product
Details
Reaction Time
 16 h
Name
(1,2,3,4-tetrahydro-quinoline-3-yl)-carbamic acid tert-butyl ester
Type
product
Smiles
C(C)(C)(C)OC(NC1CNC2=CC=CC=C2C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.2 g
YIELD: PERCENTYIELD 68%
YIELD: CALCULATEDPERCENTYIELD 68.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.